Cas no 771533-28-9 (1H-Indol-6-ol, 1-acetyl-)

1H-Indol-6-ol, 1-acetyl- structure
1H-Indol-6-ol, 1-acetyl- structure
Product Name:1H-Indol-6-ol, 1-acetyl-
CAS No:771533-28-9
MF:C10H9NO2
MW:175.183962583542
CID:1783648
PubChem ID:71403350
Update Time:2025-04-21

1H-Indol-6-ol, 1-acetyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-6-ol, 1-acetyl-
    • 1-(6-hydroxyindol-1-yl)ethanone
    • 771533-28-9
    • 1-(6-Hydroxy-1H-indol-1-yl)ethanone
    • DTXSID20824265
    • 1-(6-Hydroxy-1H-indol-1-yl)ethan-1-one
    • Inchi: 1S/C10H9NO2/c1-7(12)11-5-4-8-2-3-9(13)6-10(8)11/h2-6,13H,1H3
    • InChI Key: RKNCCFRCRURTNY-UHFFFAOYSA-N
    • SMILES: OC1C=CC2C=CN(C(C)=O)C=2C=1

Computed Properties

  • Exact Mass: 175.063328530g/mol
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42.2Ų
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